Cas no 2549006-29-1 (4-methyl-6-(pyrrolidin-1-yl)-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine)

• Product Name: 4-methyl-6-(pyrrolidin-1-yl)-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
• CAS No: 2549006-29-1
• MF: C₁₉H₂₃F₃N₆
• MW: 392.421333551407
• CID: 5311814
• PubChem ID: 154829817
• Update Time: 2025-10-09

4-methyl-6-(pyrrolidin-1-yl)-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6619-3818
• 4-methyl-6-(pyrrolidin-1-yl)-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
• AKOS040708662
• 2549006-29-1
• 4-Methyl-6-(1-pyrrolidinyl)-2-[4-[3-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]pyrimidine

• Inchi： 1S/C19H23F3N6/c1-14-13-16(26-7-2-3-8-26)25-18(24-14)28-11-9-27(10-12-28)17-15(19(20,21)22)5-4-6-23-17/h4-6,13H,2-3,7-12H2,1H3
• InChI Key： FRCMTNRNNHDUMB-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=NC=CC=C3C(F)(F)F)CC2)=NC(N2CCCC2)=CC(C)=N1

Computed Properties

• Exact Mass: 392.19362925g/mol
• Monoisotopic Mass: 392.19362925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 569.0±60.0 °C(Predicted)
• pka: 10.60±0.50(Predicted)

Additional information on 4-methyl-6-(pyrrolidin-1-yl)-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine

4-Methyl-6-(pyrrolidin-1-yl)-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine: A Comprehensive Overview

The compound with CAS No 2549006-29-1, known as 4-methyl-6-(pyrrolidin-1-yl)-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their role in various biological processes and therapeutic applications. The structure of this molecule incorporates several key functional groups, including a methyl group, a pyrrolidinyl moiety, and a piperazinyl group substituted with a trifluoromethyl pyridine ring. These structural features contribute to its unique pharmacological properties and make it an interesting target for drug development.

Recent advancements in the synthesis and characterization of pyrimidine derivatives have shed light on their diverse applications in the pharmaceutical industry. 4-Methyl-pyrimidine derivatives have been extensively studied for their ability to modulate various cellular pathways, particularly those involved in inflammation, cancer, and neurodegenerative diseases. The presence of the pyrrolidinyl group in this compound enhances its lipophilicity, which is crucial for improving bioavailability and permeability across biological membranes. Furthermore, the trifluoromethyl substitution on the pyridine ring introduces electronic effects that can fine-tune the molecule's interactions with target proteins, potentially leading to enhanced selectivity and potency.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Preclinical studies have demonstrated that 4-methyl-pyrimidine derivatives can effectively inhibit key kinases involved in oncogenesis, making them promising candidates for anticancer therapy. The integration of the piperazine ring into the molecule's structure further enhances its ability to form hydrogen bonds with kinase active sites, thereby improving its binding affinity and inhibitory activity.

In addition to its kinase inhibitory properties, this compound has also shown potential in modulating other therapeutic targets. For instance, research has indicated that 4-methyl-pyrimidine derivatives may exhibit anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. This dual functionality underscores the versatility of this compound and highlights its potential for multi-target drug design. Moreover, the trifluoromethyl group on the pyridine ring not only contributes to the molecule's stability but also enhances its resistance to metabolic degradation, which is a critical factor for ensuring prolonged therapeutic efficacy.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity. This approach not only streamlines the production of 4-methyl-pyrimidine derivatives but also facilitates their scalability for large-scale manufacturing.

From an environmental standpoint, the development of efficient synthetic routes for this compound is essential to minimize waste generation and reduce ecological impact. Researchers have explored green chemistry principles to optimize the synthesis process, including the use of biodegradable solvents and catalysts. These efforts align with global sustainability goals and demonstrate a commitment to responsible chemical innovation.

In terms of regulatory considerations, compounds like 4-methyl-pyrimidine derivatives must undergo rigorous testing to ensure their safety and efficacy before being approved for clinical use. Recent advancements in toxicological assessment techniques have enabled researchers to evaluate potential off-target effects more accurately. For instance, computational models have been employed to predict the molecule's absorption, distribution, metabolism, excretion (ADME) properties and assess its risk of inducing adverse drug reactions.

Looking ahead, ongoing research into 4-methyl-pyrimidine derivatives is focused on optimizing their pharmacokinetic profiles and exploring novel therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field and bring these compounds closer to clinical practice.